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molecular formula C6H6Br2N2 B187108 2,6-Dibromobenzene-1,4-diamine CAS No. 29213-03-4

2,6-Dibromobenzene-1,4-diamine

Cat. No. B187108
CAS RN: 29213-03-4
M. Wt: 265.93 g/mol
InChI Key: NIXNGYGWQMXMCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05977102

Procedure details

3.0 g of 2,6-dibromo-4-nitroaniline are dissolved in 150 ml of ethanol, 150 ml of ethyl acetate and 30 ml of dimethylformamide and, after addition of 0.5 g of platinum on carbon (5%), hydrogenated under a pressure of 1.5 bar of hydrogen in a Parr apparatus at room temperature for 1 hour. Cooling is followed by filtration, the solvent is distilled off in a rotary evaporator, and the residue is purified by column chromatography.
Name
2,6-dibromo-4-nitroaniline
Quantity
3 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
150 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
150 mL
Type
reactant
Reaction Step Two
Name
dimethylformamide
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
platinum on carbon
Quantity
0.5 g
Type
catalyst
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1,4-Diamino-2,6-dibromobenzene

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:8]=[C:7]([N+:9]([O-])=O)[CH:6]=[C:5]([Br:12])[C:3]=1[NH2:4].C(OCC)(=O)C.CN(C)C=O.[H][H]>C(O)C.[Pt]>[NH2:4][C:3]1[C:2]([Br:1])=[CH:8][C:7]([NH2:9])=[CH:6][C:5]=1[Br:12]

Inputs

Step One
Name
2,6-dibromo-4-nitroaniline
Quantity
3 g
Type
reactant
Smiles
BrC1=C(N)C(=CC(=C1)[N+](=O)[O-])Br
Name
ethanol
Quantity
150 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
ethyl acetate
Quantity
150 mL
Type
reactant
Smiles
C(C)(=O)OCC
Name
dimethylformamide
Quantity
30 mL
Type
reactant
Smiles
CN(C=O)C
Name
platinum on carbon
Quantity
0.5 g
Type
catalyst
Smiles
[Pt]
Step Three
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Cooling
FILTRATION
Type
FILTRATION
Details
is followed by filtration
DISTILLATION
Type
DISTILLATION
Details
the solvent is distilled off in a rotary evaporator
CUSTOM
Type
CUSTOM
Details
the residue is purified by column chromatography

Outcomes

Product
Name
1,4-Diamino-2,6-dibromobenzene
Type
Smiles
NC1=C(C=C(C=C1Br)N)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.